Cas no 1794816-92-4 (Clofenamide-d3)
Clofenamide-d3 Chemical and Physical Properties
Names and Identifiers
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- Clofenamide-d3
- 4-Chloro(benzene-d3)-1,3-disulfonaMide
- 4-Chloro-1,3-(benzene-d3)disulfonaMide
- 4-Chloro-M-(benzene-d3)disulfonaMide
- Aponiere-d3
- Aquedux-d3
- ClofenaMiduM-d3
- DiuMide-d3
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- Inchi: 1S/C6H7ClN2O4S2/c7-5-2-1-4(14(8,10)11)3-6(5)15(9,12)13/h1-3H,(H2,8,10,11)(H2,9,12,13)
- InChI Key: NENBAISIHCWPKP-UHFFFAOYSA-N
- SMILES: c1c(Cl)c(S(=O)(=O)N)cc(S(=O)(=O)N)c1
Clofenamide-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C585602-2.5mg |
Clofenamide-d3 |
1794816-92-4 | 2.5mg |
$207.00 | 2023-05-18 | ||
| TRC | C585602-25mg |
Clofenamide-d3 |
1794816-92-4 | 25mg |
$1642.00 | 2023-05-18 |
Clofenamide-d3 Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Clofenamide-d3
Comprehensive Analysis of Clofenamide-d3 (CAS No. 1794816-92-4): Applications and Innovations in Modern Research
In the realm of isotopic labeling and pharmaceutical research, Clofenamide-d3 (CAS No. 1794816-92-4) has emerged as a critical compound for advancing analytical methodologies. This deuterated derivative of clofenamide is widely utilized in mass spectrometry, pharmacokinetic studies, and metabolic pathway investigations. Its unique properties, including enhanced stability and traceability, make it indispensable for researchers focusing on drug metabolism and deuterium labeling techniques.
The growing demand for isotopically labeled compounds like Clofenamide-d3 reflects broader trends in precision medicine and environmental monitoring. With increasing interest in personalized therapeutics, scientists are leveraging deuterated analogs to improve drug efficacy and reduce side effects. Searches for "deuterated drug benefits" and "stable isotope applications" have surged, highlighting the relevance of compounds such as Clofenamide-d3 in contemporary research.
From a structural perspective, Clofenamide-d3 incorporates three deuterium atoms, replacing hydrogen at specific positions. This modification minimizes kinetic isotope effects while maintaining the compound's biological activity—a feature highly valued in quantitative bioanalysis. Laboratories specializing in LC-MS/MS (liquid chromatography-tandem mass spectrometry) frequently employ Clofenamide-d3 as an internal standard to ensure accuracy in detecting clofenamide residues in complex matrices.
Recent advancements in green chemistry have also spurred interest in sustainable synthesis routes for deuterated compounds. Researchers exploring "eco-friendly isotopic labeling" often cite Clofenamide-d3 as a case study for optimizing solvent-free reactions and catalytic deuterium incorporation. These innovations align with global initiatives to reduce chemical waste in pharmaceutical manufacturing.
Beyond its analytical applications, Clofenamide-d3 plays a pivotal role in addressing challenges like matrix effects in biofluid analysis. Its use in method validation ensures compliance with regulatory standards such as FDA and EMA guidelines, particularly for studies involving clofenamide's therapeutic potential. The compound's consistency in calibration curves and recovery experiments further solidifies its position as a gold standard in modern laboratories.
As the scientific community continues to explore high-resolution mass spectrometry and multi-omics integration, the demand for reliable reference materials like Clofenamide-d3 will only intensify. Its versatility spans toxicology, environmental science, and even food safety testing, making it a cornerstone of interdisciplinary research. With ongoing debates about analytical reproducibility, this compound offers a robust solution for data harmonization across studies.
In conclusion, Clofenamide-d3 (CAS No. 1794816-92-4) represents more than just a deuterated analog—it embodies the convergence of analytical precision, regulatory compliance, and sustainable innovation. Its applications across diverse fields underscore the compound's significance in shaping the future of isotope-enhanced research and evidence-based drug development.
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